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Compound of Interest

Dimethyl 2-(thiophen-2-
Compound Name:

ylmethyl)malonate

Cat. No.: B040989

A Note on Nomenclature: Initial searches for "Dimethyl 2-(thiophen-2-ylmethyl)malonate" did
not yield a direct match. However, substantial data is available for the closely related
compound, Diethyl 2-(thiophen-2-ylmethyl)malonate. This guide will focus on the latter, a
compound of interest in synthetic chemistry, particularly as an intermediate for pharmaceuticals
like Eprosartan. It is plausible that the initial query contained a common point of confusion
between the "dimethyl" and "diethyl" variants.

This technical guide provides a concise summary of the key physicochemical properties of
Diethyl 2-(thiophen-2-yImethyl)malonate, with a primary focus on its molecular weight. The
information is presented to be of direct use to researchers, scientists, and professionals in drug
development.

Physicochemical Data Summary

The fundamental properties of Diethyl 2-(thiophen-2-ylmethyl)malonate are summarized in the
table below for quick reference and comparison.
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Property Value Source
Molecular Weight 256.32 g/mol [1112]
Molecular Formula C12H1604S [11[2][3]
CAS Number 26420-00-8 [2][3]
Exact Mass 256.07693016 Da [1]

Experimental and Analytical Workflow

The determination of a compound's molecular weight and structure is a fundamental step in
chemical research. The following diagram illustrates a typical workflow for the characterization
of a novel or synthesized chemical entity.
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Caption: A generalized workflow for the synthesis, purification, and structural elucidation of a
chemical compound.

Experimental Protocols
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While specific, detailed experimental protocols for the synthesis of Diethyl 2-(thiophen-2-
ylmethyl)malonate were not found in the immediate search results, a general procedure for the
synthesis of related diethyl malonate adducts can be inferred.

A common synthetic route involves the Michael addition of diethyl malonate to a chalcone
analog containing a thienyl ring.[4] The reaction is typically carried out in a suitable solvent,
such as dichloromethane, at room temperature in the presence of a catalytic amount of a base
like potassium tert-butoxide (KOt-Bu).[4] After the reaction is complete, the mixture is worked
up by extraction and the crude product is purified, often by column chromatography on silica
gel.[4]

For the characterization of related thiophene derivatives, standard analytical techniques are
employed. High-Resolution Mass Spectrometry (HRMS) is used to confirm the molecular
formula, while Nuclear Magnetic Resonance (NMR) spectroscopy (both *H and *3C) is essential
for elucidating the detailed molecular structure.[5]

Biological and Pharmaceutical Relevance

Thiophene derivatives are a significant class of compounds in medicinal chemistry, exhibiting a
wide range of biological activities.[6] For instance, various thiophene-containing molecules
have been investigated for their anti-HIV, anti-cancer, antimicrobial, and anti-inflammatory
properties.[6] Diethyl 2-(thiophen-2-ylmethyl)malonate and its derivatives are valuable
intermediates in the synthesis of more complex molecules with potential therapeutic
applications.[5][7] For example, it is a known intermediate in the synthesis of Eprosartan, an
angiotensin Il receptor antagonist used for the treatment of hypertension.[5] The ability to
introduce the thiophene moiety via this malonate derivative makes it a versatile building block
in drug discovery and development.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Derivative: A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b040989#dimethyl-2-thiophen-2-ylmethyl-malonate-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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